Cas no 1607303-87-6 (3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione
• CAS No: 1607303-87-6
• MF: C₁₂H₁₅NO₂S₂
• MW: 269.383000612259
• CID: 5674182
• PubChem ID: 84593347
• Update Time: 2025-07-16

3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-26623150
• 1,1-Dioxo-N-prop-2-ynyl-N-(thiophen-3-ylmethyl)thiolan-3-amine
• 3-[(prop-2-yn-1-yl)[(thiophen-3-yl)methyl]amino]-1lambda6-thiolane-1,1-dione
• AKOS016979055
• 1607303-87-6
• Z1565657379
• 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C12H15NO2S2/c1-2-5-13(8-11-3-6-16-9-11)12-4-7-17(14,15)10-12/h1,3,6,9,12H,4-5,7-8,10H2
• InChI Key： OCPGSRSEWYECTL-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CC#C)CC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 269.05442107g/mol
• Monoisotopic Mass: 269.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74Ų

Additional information on 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione

Research Brief on 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione (CAS: 1607303-87-6)

The compound 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione (CAS: 1607303-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing heterocyclic compound exhibits unique structural features, including a thiophene ring and a sulfone moiety, which make it a promising candidate for drug discovery and development. Recent studies have focused on its potential applications in targeting specific biological pathways, particularly in the context of inflammatory diseases and cancer.

One of the key areas of investigation has been the compound's role as a modulator of protein-protein interactions (PPIs). Researchers have utilized computational docking studies and molecular dynamics simulations to explore its binding affinity with various protein targets, such as kinases and GPCRs. Preliminary results indicate that 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione can selectively inhibit certain enzymes involved in inflammatory signaling pathways, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent in vitro studies have demonstrated the compound's cytotoxic effects on specific cancer cell lines. Mechanistic studies revealed that it induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting the PI3K/AKT/mTOR pathway. These findings highlight its dual functionality as both an anti-inflammatory and anti-cancer agent, making it a versatile scaffold for further drug development.

Another notable aspect of this compound is its synthetic accessibility. Recent advancements in organic synthesis have enabled the efficient production of 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione through optimized reaction conditions, including the use of palladium-catalyzed cross-coupling reactions. These synthetic routes have improved yield and purity, facilitating further pharmacological evaluations.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies are needed to assess its bioavailability, metabolic stability, and potential toxicity. Furthermore, in vivo studies are required to validate its efficacy and safety in animal models. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 3-(prop-2-yn-1-yl)(thiophen-3-yl)methylamino-1lambda6-thiolane-1,1-dione (CAS: 1607303-87-6) represents a promising lead compound with multifaceted biological activities. Its unique chemical structure and mechanistic insights provide a solid foundation for future research aimed at developing novel therapeutics for inflammatory diseases and cancer. Continued exploration of its pharmacological properties and optimization of its chemical scaffold will be critical to unlocking its full therapeutic potential.